Cas no 2171322-45-3 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid)
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid
- 2171322-45-3
- EN300-1514618
- 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid
-
- Inchi: 1S/C24H28N2O6/c1-2-7-20(22(28)25-13-12-21(27)23(29)30)26-24(31)32-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-21,27H,2,7,12-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21?/m0/s1
- InChI Key: LZCODXYLHFATJO-BGERDNNASA-N
- SMILES: O(C(N[C@H](C(NCCC(C(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 440.19473662g/mol
- Monoisotopic Mass: 440.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 125Ų
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514618-0.05g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-0.1g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-0.25g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-0.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-1.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-2.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-5.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-10.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1514618-50mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1514618-100mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid |
2171322-45-3 | 100mg |
$2963.0 | 2023-09-27 |
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid
Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid (CAS No. 2171322-45-3)
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid, with the CAS number 2171322-45-3, is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties. The unique structure and functional groups of this compound make it a valuable tool in various biochemical and pharmaceutical applications.
The molecular formula of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid is C26H34N3O6, and its molecular weight is approximately 486.57 g/mol. The compound features a central 9H-fluorene core, which is a bicyclic aromatic system, and an amino acid moiety with a hydroxyl group, making it highly versatile in terms of chemical reactivity and biological activity.
In recent years, the use of Fmoc-protected amino acids has become increasingly prevalent in peptide synthesis due to their ease of handling and high efficiency in forming amide bonds. The Fmoc group is particularly useful for solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids without side reactions. This makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid an essential reagent in the synthesis of complex peptides and proteins.
The hydroxyl group present in the structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid adds another layer of functionality to the molecule. Hydroxyl groups can participate in hydrogen bonding, which is crucial for the stability and conformational flexibility of peptides and proteins. This property makes the compound particularly useful in the design of bioactive peptides that require specific three-dimensional structures for their biological activity.
Recent studies have explored the potential applications of Fmoc-protected amino acids like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc derivatives in the synthesis of cyclic peptides with enhanced pharmacological properties. These cyclic peptides exhibited improved stability against proteolytic degradation and increased cell permeability, making them promising candidates for therapeutic applications.
In addition to its role in peptide synthesis, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid has also been investigated for its potential as a building block in supramolecular chemistry. Supramolecular assemblies formed from Fmoc derivatives have shown promise in various applications, including drug delivery systems, biomaterials, and sensors. The ability to fine-tune the properties of these assemblies by modifying the Fmoc moiety or the amino acid side chain offers a high degree of versatility and customization.
The synthetic route for preparing 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid or ester to form the amide bond. The hydroxyl group can be introduced through subsequent reactions such as nucleophilic substitution or reduction. The overall process requires careful control of reaction conditions to ensure high yields and purity.
The characterization of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and purity, which is crucial for its use in research and development.
In conclusion, 4-(2S)-2-{(9H-fluoren-9-yloxycarbonyl)aminopentanoylamino}-3-hydroxybutanoic acid (CAS No. 2171322-45-3) is a versatile compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structure and functional groups make it an invaluable reagent in peptide synthesis, drug discovery, and supramolecular chemistry. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.
2171322-45-3 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)